molecular formula C24H20F3NO8 B12495415 3-[4-(ethoxycarbonyl)phenoxy]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl morpholine-4-carboxylate

3-[4-(ethoxycarbonyl)phenoxy]-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl morpholine-4-carboxylate

Cat. No.: B12495415
M. Wt: 507.4 g/mol
InChI Key: ZCFMXHKSBIIZRQ-UHFFFAOYSA-N
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Description

3-[4-(ETHOXYCARBONYL)PHENOXY]-4-OXO-2-(TRIFLUOROMETHYL)CHROMEN-7-YL MORPHOLINE-4-CARBOXYLATE is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of 3-[4-(ETHOXYCARBONYL)PHENOXY]-4-OXO-2-(TRIFLUOROMETHYL)CHROMEN-7-YL MORPHOLINE-4-CARBOXYLATE typically involves multiple steps, each requiring specific reagents and conditions. The synthetic route often starts with the preparation of intermediate compounds, which are then subjected to further reactions to form the final product. Industrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction or substitution reactions.

Scientific Research Applications

3-[4-(ETHOXYCARBONYL)PHENOXY]-4-OXO-2-(TRIFLUOROMETHYL)CHROMEN-7-YL MORPHOLINE-4-CARBOXYLATE has several scientific research applications. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems, including its interactions with proteins and other biomolecules. In medicine, this compound could be investigated for its potential therapeutic properties, such as its ability to modulate specific biological pathways.

Mechanism of Action

The mechanism of action of 3-[4-(ETHOXYCARBONYL)PHENOXY]-4-OXO-2-(TRIFLUOROMETHYL)CHROMEN-7-YL MORPHOLINE-4-CARBOXYLATE involves its interaction with molecular targets in biological systems. These interactions can lead to changes in the activity of specific pathways, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

When compared to similar compounds, 3-[4-(ETHOXYCARBONYL)PHENOXY]-4-OXO-2-(TRIFLUOROMETHYL)CHROMEN-7-YL MORPHOLINE-4-CARBOXYLATE stands out due to its unique combination of functional groups. Similar compounds may include other chromen derivatives or compounds with similar functional groups. The uniqueness of this compound lies in its specific structure, which may confer distinct properties and applications.

Properties

Molecular Formula

C24H20F3NO8

Molecular Weight

507.4 g/mol

IUPAC Name

[3-(4-ethoxycarbonylphenoxy)-4-oxo-2-(trifluoromethyl)chromen-7-yl] morpholine-4-carboxylate

InChI

InChI=1S/C24H20F3NO8/c1-2-33-22(30)14-3-5-15(6-4-14)34-20-19(29)17-8-7-16(13-18(17)36-21(20)24(25,26)27)35-23(31)28-9-11-32-12-10-28/h3-8,13H,2,9-12H2,1H3

InChI Key

ZCFMXHKSBIIZRQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3)OC(=O)N4CCOCC4)C(F)(F)F

Origin of Product

United States

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